3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl thiophene-2-carboxylate

• IUPAC Name: [3-(2,4-dimethoxyphenyl)-2-oxochromen-7-yl] thiophene-2-carboxylate
• InChI: InChI=1S/C22H16O6S/c1-25-14-7-8-16(19(11-14)26-2)17-10-13-5-6-15(12-18(13)28-21(17)23)27-22(24)20-4-3-9-29-20/h3-12H,1-2H3
• InChI Key: XSGGCJSWSPVEFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC3=C(C=C(C=C3)OC(=O)C4=CC=CS4)OC2=O)OC
• Molecular Formula: C22H16O6S
• Molecular Weight: 408.4 g/mol
• CAS No.: 900896-89-1

Description

3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl thiophene-2-carboxylate is a useful research compound. Its molecular formula is C22H16O6S and its molecular weight is 408.42. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

Synthesis of Sulfur Analogues : The synthesis of capillarisin sulfur-analogue possessing aldose reductase inhibitory activity highlights the compound's potential in medicinal chemistry. This process involves selective alkylation, showcasing the compound's versatility in synthesizing biologically active molecules (Igarashi et al., 2005).

Tetrasubstituted Thiophenes Synthesis : A novel synthesis method for tetrasubstituted thiophenes demonstrates the compound's utility in creating structurally diverse molecules. This method employs a one-pot multicomponent protocol, indicating its efficiency in complex organic synthesis (S. N. Sahu et al., 2015).

Material Science and Polymer Chemistry

Polymer Synthesis : The palladium-catalyzed oxidative direct arylation polymerization (Oxi-DArP) of an ester-functionalized thiophene demonstrates the compound's application in material science, particularly in synthesizing high molecular weight polymers. This method enables the creation of polymers with good regioregularity and potentially unique electronic properties (Nemal S. Gobalasingham et al., 2016).

Polymer Solar Cells : A study on eco-friendly solvent-processed fullerene-free polymer solar cells with over 9.7% efficiency showcases the potential of compounds with thiophene carboxylate moieties in renewable energy applications. The synthesized polymer, when combined with a broad range absorption material, achieved high power conversion efficiency and long-term performance stability (G. Park et al., 2017).

Advanced Materials and Coatings

Photochemical Synthesis and Covert Markings : The photochemical synthesis of 4H-Thieno[3,2-c]chromene derivatives and their optical properties highlight their application in advanced materials, particularly as covert marking pigments. These compounds exhibit high yields and unique photophysical properties, making them suitable for security and anti-counterfeiting measures (Evgeny B. Ulyankin et al., 2021).